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Compound of Interest

Compound Name: PF-04628935

Cat. No.: B609930 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for PF-04628935 was not publicly available at

the time of this search. The following guidance is based on general best practices for handling

potent, non-volatile small molecule research compounds and information regarding the class of

molecules known as glucokinase activators. Researchers must conduct a thorough, site-

specific risk assessment before handling this compound.

This document provides essential safety and logistical information for the handling and disposal

of the glucokinase activator, PF-04628935. The following procedures are designed to minimize

exposure risk and ensure a safe laboratory environment for all personnel.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical and should be based on a comprehensive risk

assessment of the specific procedures being performed.[1] The following table summarizes the

recommended PPE for handling PF-04628935.
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Protection Type Required Equipment Specifications & Rationale

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect from

potential splashes of chemical

solutions.[1]

Hand Protection Nitrile gloves

Should be worn when handling

the compound in either solid or

solution form. Alternatives to

latex gloves should be

available.[2] Disposable gloves

should not be reused and

hands should be washed

immediately after removal.[2]

Body Protection Laboratory coat

A designated lab coat should

be worn to prevent

contamination of personal

clothing and should be

removed before leaving the

laboratory area.[2]

Respiratory Protection

Not generally required for

handling small quantities of

non-volatile solids.

A risk assessment should be

conducted. If there is a

potential for aerosol generation

(e.g., weighing large

quantities, sonication), use of a

certified respirator within a

ventilated enclosure is

recommended.

Operational Plan for Safe Handling
A systematic approach to handling PF-04628935 is essential to minimize the risk of exposure.

The following workflow outlines the key steps for safe handling, from preparation to post-

experiment cleanup.
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Figure 1. High-level workflow for the safe handling of PF-04628935.

Step-by-Step Handling Procedure:

Preparation:

Designate a specific area for handling PF-04628935, preferably within a chemical fume

hood or other ventilated enclosure.

Ensure all necessary PPE is readily available and in good condition.

Prepare all necessary equipment and reagents before handling the compound.

Handling:

All manipulations of solid PF-04628935 (e.g., weighing, preparing solutions) should be

conducted in a certified chemical fume hood to prevent inhalation of any airborne particles.

Avoid direct contact with the skin, eyes, and clothing.
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Use appropriate tools (e.g., spatulas, forceps) for handling the solid compound.

Decontamination & Cleanup:

After handling, decontaminate all surfaces and equipment with an appropriate solvent

(e.g., 70% ethanol), followed by a mild detergent solution.

Wipe down the work area from the cleanest to the most contaminated sections.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water after completing work and before leaving the

laboratory.

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.
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Waste Type Disposal Procedure

Solid Waste

Collect all solid waste contaminated with PF-

04628935 (e.g., weighing paper, contaminated

tips) in a clearly labeled, sealed container

designated for chemical waste.

Liquid Waste

Collect all liquid waste containing PF-04628935

in a labeled, sealed, and chemically compatible

container. Do not mix with other waste streams

unless compatibility has been confirmed.

Sharps Waste

Needles or other sharp instruments that have

come into contact with PF-04628935 should be

disposed of in a designated sharps container.

Contaminated PPE

Disposable gloves, bench paper, and other

contaminated disposable items should be

placed in a designated chemical waste

container. Lab coats should be laundered by a

professional service and not taken home.

All waste must be disposed of in accordance with local, state, and federal regulations. Consult

your institution's Environmental Health and Safety (EHS) office for specific guidance on waste

disposal procedures.

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary to minimize harm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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